(E)-N'-(2-fluorobenzylidene)-2,7-dimethylimidazo[1,2-a]pyridine-3-carbohydrazide

• IUPAC Name: N-[(E)-(2-fluorophenyl)methylideneamino]-2,7-dimethylimidazo[1,2-a]pyridine-3-carboxamide
• InChI: InChI=1S/C17H15FN4O/c1-11-7-8-22-15(9-11)20-12(2)16(22)17(23)21-19-10-13-5-3-4-6-14(13)18/h3-10H,1-2H3,(H,21,23)/b19-10+
• InChI Key: RBGUXQWJSKDEQG-VXLYETTFSA-N
• Canonical SMILES: CC1=CC2=NC(=C(N2C=C1)C(=O)NN=CC3=CC=CC=C3F)C
• Isomeric SMILES: CC1=CC2=NC(=C(N2C=C1)C(=O)N/N=C/C3=CC=CC=C3F)C
• Molecular Formula: C17H15FN4O
• Molecular Weight: 310.33 g/mol

Description

(E)-N'-(2-fluorobenzylidene)-2,7-dimethylimidazo[1,2-a]pyridine-3-carbohydrazide, commonly known as F-DIM-I, is a chemical compound that has gained attention in the scientific community due to its potential as a therapeutic agent.

Mechanism of Action

The mechanism of action of F-DIM-I is not fully understood, but it is believed to involve the inhibition of various signaling pathways that are important for cancer cell growth and survival. F-DIM-I has been shown to inhibit the Akt/mTOR pathway, which is a signaling pathway that is frequently activated in cancer cells. F-DIM-I has also been shown to inhibit the NF-κB pathway, which is a signaling pathway that is important for inflammation and immune response.
Biochemical and Physiological Effects:
F-DIM-I has been shown to have a number of biochemical and physiological effects. In addition to its anti-cancer properties, F-DIM-I has been shown to have anti-inflammatory and antioxidant effects. F-DIM-I has also been shown to improve glucose metabolism and insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

One advantage of F-DIM-I is that it has been shown to have low toxicity in animal models. This makes it a promising candidate for further development as a therapeutic agent. However, one limitation of F-DIM-I is that it has poor solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are a number of future directions for research on F-DIM-I. One area of interest is the development of more efficient synthesis methods that can improve the yield and purity of the compound. Another area of interest is the investigation of the potential of F-DIM-I as a therapeutic agent for other diseases, such as diabetes and inflammation. Additionally, further studies are needed to fully understand the mechanism of action of F-DIM-I and to identify potential drug targets for the compound.

Synthesis Methods

The synthesis of F-DIM-I involves the condensation of 2,7-dimethylimidazo[1,2-a]pyridine-3-carbohydrazide and 2-fluorobenzaldehyde in the presence of a catalyst. The resulting product is a yellow crystalline powder with a melting point of 246-248°C.

Scientific Research Applications

F-DIM-I has been studied extensively for its potential as an anti-cancer agent. Research has shown that F-DIM-I can inhibit the growth of cancer cells in vitro and in vivo. F-DIM-I has also been shown to induce apoptosis in cancer cells, which is a programmed cell death that is important for preventing the growth and spread of cancer.